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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals utilizing

pulse shape discrimination (PSD) techniques for the measurement of Indium-115 (In-115).

Frequently Asked Questions (FAQs)
Q1: What is pulse shape discrimination (PSD), and why is it used for Indium-115
measurements?

A1: Pulse Shape Discrimination (PSD) is a technique used to distinguish between different

types of radiation based on the shape of the electrical pulse they generate in a detector. In the

context of Indium-115 measurements, which involve beta decay, PSD is crucial for separating

the beta signals from background events, particularly those caused by gamma rays. This

separation is essential for obtaining a clean energy spectrum of the In-115 beta decay.[1]

Q2: What is the principle behind PSD for beta-gamma separation in a liquid scintillator?

A2: The principle of PSD in organic liquid scintillators relies on the different de-excitation

mechanisms of the scintillator molecules when excited by different particles. Beta particles

(electrons) and gamma rays (which interact via electrons) primarily cause prompt fluorescence,

resulting in a fast-rising pulse with a short decay time. Heavier particles, like neutrons, would

cause a larger proportion of delayed fluorescence, leading to a pulse with a slower tail

component. While both beta and gamma interactions are with electrons, subtle differences in
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the ionization density can still lead to slight variations in pulse shape that can be exploited by

sensitive PSD systems.

Q3: How is the effectiveness of PSD quantified?

A3: The effectiveness of PSD is quantified using a Figure of Merit (FOM). The FOM is a

measure of the separation between the distributions of the PSD parameter for two different

particle types. A higher FOM value indicates better separation. It is calculated using the

following formula:

FOM = (Peak₂ - Peak₁) / (FWHM₁ + FWHM₂)

Where Peak₁ and Peak₂ are the peak positions of the PSD parameter for the two particle

types, and FWHM₁ and FWHM₂ are their respective full widths at half maximum.[2][3] A FOM

value greater than 1 indicates good separation.

Troubleshooting Guides
This section provides solutions to common problems encountered during Indium-115
measurements using PSD with liquid scintillators.

Problem 1: Poor Beta-Gamma Separation (Low FOM)
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Possible Cause Troubleshooting Steps

Incorrect PSD Parameters

1. Optimize Integration Gates: The charge

integration method is a common PSD technique.

Systematically vary the start and end times of

the "short" and "long" integration gates to

maximize the FOM. The optimal gates depend

on the specific scintillator and electronics used.

2. Adjust Discriminator Thresholds: Ensure that

the lower-level discriminator is set appropriately

to exclude electronic noise without cutting into

the beta signal of interest.

Quenching in the Scintillator

1. Identify Quenching: Quenching is the

reduction of scintillation light output due to

impurities or color in the sample. This can

degrade pulse shape. Prepare a set of

quenched standards to create a quench curve.

[4][5][6][7]

2. Apply Quench Correction: Use a quench

correction method, such as the channels ratio

method or the external standard method, to

compensate for the effects of quenching.[4][5]

3. Sample Preparation: Ensure the Indium-115

sample is fully dissolved and homogeneously

mixed in the scintillation cocktail to avoid

physical quenching.[6]

Photomultiplier Tube (PMT) Issues

1. Check PMT Gain: Ensure the PMT high

voltage is set to the manufacturer's

recommended operating range. An unstable or

improperly set high voltage can lead to poor

signal quality.
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2. Inspect for Light Leaks: Verify that the

detector housing is light-tight. Light leaks can

increase background noise and interfere with

PSD.

High Background Noise

1. Identify Noise Sources: Electronic noise can

distort pulse shapes. Check for proper

grounding and shielding of all electronic

components.

2. Background Subtraction: Measure the

background spectrum using a blank sample and

subtract it from the Indium-115 spectrum.

Problem 2: Distorted Beta Spectrum

Possible Cause Troubleshooting Steps

Non-linear Detector Response

1. Energy Calibration: Perform an energy

calibration using sources with known energies

that bracket the In-115 beta spectrum endpoint

(approximately 497 keV). Common calibration

sources include ¹³⁷Cs (662 keV gamma) and

²²Na (511 keV and 1275 keV gammas).

Incorrect Energy Windowing

1. Set Appropriate Energy Windows: Ensure the

data acquisition window is set wide enough to

capture the entire In-115 beta spectrum.

Pile-up Events

1. Reduce Source Activity: If the count rate is

too high, two pulses can overlap (pile-up),

leading to a distorted spectrum. Reduce the

activity of the In-115 source if possible.

2. Use Pile-up Rejection: Many modern digital

signal processors have built-in pile-up rejection

algorithms. Ensure this feature is enabled and

properly configured.
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Problem 3: Low Counting Efficiency

Possible Cause Troubleshooting Steps

Severe Quenching

1. Optimize Sample-to-Cocktail Ratio: Use the

recommended sample volume for the chosen

scintillation cocktail to minimize quenching.

2. Choose an Appropriate Cocktail: Select a

scintillation cocktail that is compatible with the

chemical form of the Indium-115 sample.

Incorrect Lower-Level Discriminator Setting

1. Adjust Discriminator: A discriminator set too

high can cut off a significant portion of the low-

energy beta events. Adjust the discriminator to

just above the electronic noise level.

Quantitative Data
Table 1: Indium-115 Decay Characteristics

Property Value Reference

Half-life 4.41 x 10¹⁴ years [8][9]

Decay Mode Beta (β⁻) [8]

Q-value (Endpoint Energy) ~497.954 keV [8]

Daughter Nucleus ¹¹⁵Sn (Tin) [10]

Table 2: Typical Parameters for Pulse Shape Discrimination (Charge Integration Method)
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Parameter Typical Range Notes

Short Gate Integration Time 10 - 50 ns
Captures the fast component

of the pulse.

Long Gate Integration Time 100 - 500 ns Captures the total light output.

PSD Parameter
(Long Gate - Short Gate) /

Long Gate
A common formulation.

Expected FOM for Beta-

Gamma
> 1.0

Varies with scintillator,

electronics, and energy.

Experimental Protocols
Protocol: Measurement of Indium-115 Beta Spectrum using Liquid Scintillation and PSD

Sample Preparation:

Prepare a stock solution of Indium-115 in a suitable solvent.

Pipette a known volume of the In-115 solution into a 20 mL glass or plastic liquid

scintillation vial.

Add the appropriate liquid scintillation cocktail to the vial, ensuring the total volume is

optimal for the counter (typically 10-15 mL).

Prepare a background sample (blank) containing the same volume of cocktail but no In-

115.

Prepare a set of quenched standards if quench correction is required.

System Setup and Calibration:

Power on the liquid scintillation counter and allow the PMTs to stabilize.

Perform an energy calibration using standard sources (e.g., ¹³⁷Cs, ²²Na).

Set the data acquisition parameters, including the energy range and acquisition time.
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Data Acquisition:

Place the background sample in the counter and acquire a background spectrum for a

sufficient duration to obtain good statistics.

Place the Indium-115 sample in the counter and acquire the beta spectrum.

Pulse Shape Discrimination Analysis (Offline):

If using a digitizer, transfer the raw pulse data to a computer.

Apply a PSD algorithm, such as the charge integration method.

Optimize the PSD parameters (e.g., integration gates) to maximize the FOM for beta-

gamma separation.

Generate a 2D histogram of the PSD parameter versus energy.

Define a region of interest (ROI) in the 2D histogram that corresponds to beta events.

Data Analysis:

Apply the beta ROI to the data to generate a clean beta energy spectrum.

Subtract the background spectrum from the In-115 beta spectrum.

Apply quench correction if necessary.

Analyze the final beta spectrum to determine the count rate and spectral shape.

Visualizations
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Experimental Workflow for In-115 PSD Measurement
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Caption: A flowchart of the experimental workflow for Indium-115 PSD measurements.
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Troubleshooting Logic for Poor PSD Performance
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Caption: A decision tree for troubleshooting poor PSD performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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